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Compound of Interest

Compound Name: 3-Nitro-5-iodobenzotrifluoride

Cat. No.: B1313531

Technical Data: 3-Nitro-5-iodobenzotrifluoride

This guide provides the core chemical properties of 3-Nitro-5-iodobenzotrifluoride, a
compound relevant to researchers and professionals in drug development and chemical
synthesis.

Chemical Properties

The fundamental molecular attributes of 3-Nitro-5-iodobenzotrifluoride are summarized
below. This data is essential for stoichiometric calculations, analytical characterization, and
experimental design.

Property Value Reference
Molecular Formula C7H3F3INO2 [1112113114]
Molecular Weight 317.00 g/mol [31[4]

1-iodo-3-nitro-5-
IUPAC Name _ [1]
(trifluoromethyl)benzene

CAS Number 41253-01-4 [L112][31[4]

Structural Information
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The name "3-Nitro-5-iodobenzotrifluoride” describes a benzene ring substituted with three
distinct functional groups at specific positions. The logical relationship between these
components, which defines the molecule's structure, is illustrated below.

3-Nitro-5-iodobenzotrifluoride

Core Structure Substituent Substituent

Benzotrifluoride Nitro Group (NOZ2) > lodo Group (1)
(Toluene with CF3 group) at position 3 at position 5

Click to download full resolution via product page

Diagram of the structural components of 3-Nitro-5-iodobenzotrifluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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